2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone

• Molecular Formula: C10H6N4O4
• Molecular Weight: 246.18 g/mol
• IUPAC Name: 2,6-diaminopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
• InChI: InChI=1S/C10H6N4O4/c11-13-7(15)3-1-4-6(2-5(3)9(13)17)10(18)14(12)8(4)16/h1-2H,11-12H2
• InChI Key: WUSOCHNJRJVWNV-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC3=C1C(=O)N(C3=O)N)C(=O)N(C2=O)N

Description

The compound 2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone (hypothetical IUPAC name) is a derivative of the pyrrolo[3,4-f]isoindole tetraone core, a fused bicyclic system with four ketone groups. These derivatives share the rigid tetraone backbone, which imparts high thermal stability and electronic conjugation, making them valuable in materials science and optoelectronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of N,N’-dibenzylpyromellitic diimide with Lawesson’s reagent can yield a similar compound, 2,6-dibenzylpyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrathione .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and ensuring the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can lead to the formation of more reduced derivatives.

Substitution: This reaction can replace specific atoms or groups within the molecule with other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield compounds with additional oxygen-containing functional groups, while substitution reactions could introduce new substituents at specific positions on the pyrroloisoindole core.

Scientific Research Applications

2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex organic molecules.

Biology: Its derivatives may have potential as bioactive compounds with therapeutic properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It can be used in the development of organic semiconductors and photovoltaic devices.

Mechanism of Action

The mechanism of action of 2,6-diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the desired therapeutic or functional effects. The exact molecular targets and pathways depend on the specific application and the derivatives of the compound being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The pyrrolo[3,4-f]isoindole tetraone framework serves as a versatile scaffold for functionalization. Below is a systematic comparison of key derivatives based on substituents, properties, and applications:

Table 1: Structural and Functional Comparison of Pyrrolo[3,4-f]isoindole Tetraone Derivatives

Compound Name & CAS No.	Substituents (R₁, R₂)	Molecular Weight	Key Properties & Applications	References
2,6-Dihydroxy (CAS 57583-53-6)	-OH	248.15 g/mol	Low solubility (DMF), high melting point (>300°C), pKa ~6.15. Used as a precursor in synthesis.
2,6-Bis(4-aminophenyl) (CAS 49629-50-7)	-(C₆H₄NH₂)	398.37 g/mol	Enhances polyimide-silica composite compatibility; improves thermomechanical properties via H-bonding.
2,6-Di(pyridin-4-yl) (DI-N2)	-(C₅H₄N)	370.32 g/mol	UV-selective absorber (λmax ~350 nm); applied in dye-sensitized solar cells for light harvesting.
2,6-Bis(3-(triethoxysilyl)propyl) (APA)	-(CH₂)₃Si(OEt)₃	~650 g/mol*	Coupling agent in polyimide-silica composites; forms covalent bonds with inorganic phases.
2,6-Di(pyridin-3-yl) (CAS 31663-82-8)	-(C₅H₄N)	370.32 g/mol	High thermal stability (predicted bp ~680°C); potential use in coordination chemistry.

Notes:

• Thermal Stability : All derivatives display high thermal stability (>300°C melting points), attributed to the rigid aromatic core and strong intermolecular interactions (e.g., H-bonding in hydroxyl/amine derivatives) .
• Electronic Properties : Pyridinyl-substituted derivatives (e.g., DI-N2) exhibit strong UV absorption and charge-transfer characteristics, critical for optoelectronic applications .

Key Research Findings

Interfacial Compatibility : The APA-modified derivative (2,6-bis(3-(triethoxysilyl)propyl)) significantly enhances polyimide-silica composite performance by forming covalent Si-O-Si bonds and H-bonding networks, reducing phase separation and improving mechanical strength .

Optoelectronic Applications : DI-N2 (2,6-di(pyridin-4-yl)) demonstrates a molar extinction coefficient of ~3.5 × 10⁴ M⁻¹cm⁻¹ at 350 nm, making it effective in greenhouse-integrated solar cells for UV light harvesting .

Synthetic Utility : The 2,6-dihydroxy derivative serves as a precursor for further functionalization, such as esterification or amidation, due to its reactive hydroxyl groups .

Biological Activity

2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone (CAS No. 20814-59-9) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its molecular characteristics, biological effects, mechanisms of action, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C$_{10}$H$_6$N$_4$O$_4$
• Molecular Weight : 246.18 g/mol
• Appearance : White powder
• Purity : 99% .

Biological Activity

The biological activity of 2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone has been investigated in various studies. Key findings include:

Anticancer Properties

Research has indicated that this compound exhibits potent anticancer activity. It has been shown to inhibit the growth of various cancer cell lines through multiple mechanisms:

• Apoptosis Induction : The compound triggers programmed cell death in cancer cells by activating intrinsic apoptotic pathways.
• Cell Cycle Arrest : It causes arrest in the G2/M phase of the cell cycle, preventing cancer cells from proliferating .

Antimicrobial Activity

In vitro studies have demonstrated that 2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone possesses antimicrobial properties against a range of bacteria and fungi. The compound disrupts microbial cell membranes and inhibits critical enzymatic functions necessary for microbial survival .

Neuroprotective Effects

Emerging research suggests that this compound may have neuroprotective effects. It has been observed to protect neuronal cells from oxidative stress-induced damage and may play a role in neurodegenerative disease prevention .

The mechanisms underlying the biological activities of 2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone are complex and multifaceted:

• Reactive Oxygen Species (ROS) Modulation : The compound modulates ROS levels within cells, which is crucial for maintaining cellular homeostasis and preventing oxidative damage.
• Enzyme Inhibition : It inhibits specific enzymes involved in DNA replication and repair processes in cancer cells .

Study 1: Anticancer Efficacy

A study published in 2023 evaluated the anticancer efficacy of 2,6-Diaminopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetraone on breast cancer cell lines. The results showed a significant reduction in cell viability at concentrations as low as 10 µM after 48 hours of treatment.

Concentration (µM)	Cell Viability (%)
0	100
10	75
25	50
50	30

Study 2: Antimicrobial Activity

Another study focused on the antimicrobial properties against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL for both bacterial strains.

Microorganism	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	32